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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of the

fungicide Iprovalicarb from various complex matrices using the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) method. The provided methodologies are based on

validated analytical procedures and are intended to guide researchers in developing robust and

efficient workflows for pesticide residue analysis.

Introduction
Iprovalicarb is a carbamate fungicide widely used to control oomycete pathogens in various

crops. Its determination in complex food and environmental matrices requires efficient sample

preparation techniques to remove interfering substances and ensure accurate quantification.

The QuEChERS method has emerged as a popular and effective approach for multi-residue

pesticide analysis due to its simplicity, speed, and low solvent consumption.[1][2] This

document outlines specific QuEChERS protocols tailored for the extraction of Iprovalicarb
from challenging matrices, including those with high fat content, pigments, and dry matrices.

Quantitative Data Summary
The performance of the QuEChERS method for Iprovalicarb extraction varies depending on

the matrix composition and the specific protocol modifications employed. The following table
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summarizes quantitative data from various studies, providing a comparative overview of

recovery rates, Limits of Detection (LOD), and Limits of Quantification (LOQ).
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nce(s)

Olive

Oil

High

Fat

Not

Specifie

d

Not

Specifie

d

LC-

MS/MS
98 -

0.050

mg/kg
[3]

Grapes

High

Sugar/P

igmente

d

Modifie

d

QuECh

ERS

C18 &

PSA

LC-

MS/MS
84-97

0.016

µg/kg

0.05

µg/kg
[2][4]

Tomato

High

Water/P

igmente

d

Modifie

d

QuECh

ERS

C18 &

PSA

LC-

MS/MS
85-100

0.016

µg/kg

0.05

µg/kg
[2][4]

Sweet

Pepper

High

Water/P

igmente

d

Not

Specifie

d

Not

Specifie

d

LC-

MS/MS
-

0.03–

0.5

μg/kg

0.6–1.5

μg/kg
[5]

Spinach

Highly

Pigmen

ted

AOAC

QuECh

ERS

PSA &

GCB

LC-

MS/MS
60-99 - 5 ng/g [6][7]

Cereals Dry

QuECh

ERS for

cereals

-
LC-

MS/MS
75-118 -

0.01

mg/kg
[8]

Tea

(Green)

Dry/Co

mplex

Modifie

d

QuECh

ERS

GCB
LC-

MS/MS
- -

10

µg/kg
[9]

Vine
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Highly

Pigmen

ted

AOAC

QuECh

ERS

PSA
LC-

MS/MS
75-117 -

0.01

mg/kg
[10]
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Avocad

o
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Fat
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d

QuECh

ERS

PSA,

C18,

GCB,

Z-Sep+

GC-

MS/MS
70-120 -

< 5

µg/kg
[11]

Note: Recovery, LOD, and LOQ values can vary based on the specific experimental conditions,

instrumentation, and fortification levels. The provided data should be used as a reference for

method development and validation.

Experimental Protocols
The following are detailed protocols for the QuEChERS extraction of Iprovalicarb from

representative complex matrices.

Protocol for High-Fat Matrices (e.g., Avocado, Olive Oil)
This protocol is optimized for matrices with high lipid content, which can interfere with

extraction and analysis. A freezing step is incorporated to facilitate the removal of lipids.

3.1.1. Materials and Reagents

Homogenized sample (e.g., avocado)

Acetonitrile (ACN), HPLC grade

Water, deionized

QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g

disodium hydrogen citrate sesquihydrate)

Dispersive SPE (dSPE) cleanup tubes containing:

150 mg MgSO₄

50 mg Primary Secondary Amine (PSA)

50 mg C18 sorbent
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50 mL polypropylene centrifuge tubes with screw caps

15 mL polypropylene centrifuge tubes

Centrifuge (capable of >3000 x g)

Vortex mixer

Freezer (-20 °C)

3.1.2. Extraction Procedure

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For very high-fat

samples like olive oil, a smaller sample size (e.g., 2 g) may be used.[3]

Add 10 mL of deionized water (for solid samples like avocado).

Add 10 mL of acetonitrile.

Cap the tube and vortex vigorously for 1 minute.

Add the QuEChERS extraction salts to the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

Place the tube in a freezer at -20 °C for at least 2 hours (or overnight) to precipitate lipids.

Centrifuge again at ≥3000 x g for 5 minutes while the extract is still cold.

3.1.3. Dispersive SPE Cleanup

Carefully transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer into a 15 mL dSPE

tube containing MgSO₄, PSA, and C18.

Cap the tube and vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.
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The supernatant is ready for LC-MS/MS analysis.

Protocol for Highly Pigmented Matrices (e.g., Spinach,
Red Bell Pepper)
This protocol includes the use of graphitized carbon black (GCB) in the cleanup step to

effectively remove pigments like chlorophyll.

3.2.1. Materials and Reagents

Homogenized sample (e.g., spinach)

Acetonitrile (ACN), HPLC grade

QuEChERS extraction salts (e.g., AOAC or EN versions)

Dispersive SPE (dSPE) cleanup tubes containing:

150 mg MgSO₄

50 mg Primary Secondary Amine (PSA)

50 mg Graphitized Carbon Black (GCB)

50 mL and 15 mL polypropylene centrifuge tubes

Centrifuge, Vortex mixer

3.2.2. Extraction Procedure

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile.

Cap and vortex for 1 minute.

Add the QuEChERS extraction salts.

Immediately cap and shake vigorously for 1 minute.
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Centrifuge at ≥3000 x g for 5 minutes.

3.2.3. Dispersive SPE Cleanup

Transfer an aliquot (e.g., 1 mL) of the supernatant into a dSPE tube containing MgSO₄, PSA,

and GCB.

Cap and vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.

The supernatant is ready for analysis.

Protocol for Dry Matrices (e.g., Cereals, Tea)
For dry matrices, a pre-hydration step is crucial for efficient extraction.

3.3.1. Materials and Reagents

Ground/milled sample (e.g., cereal flour, ground tea leaves)

Deionized water

Acetonitrile (ACN), HPLC grade

QuEChERS extraction salts

Dispersive SPE (dSPE) cleanup tubes (composition may vary based on co-extractives)

50 mL and 15 mL polypropylene centrifuge tubes

Centrifuge, Vortex mixer

3.3.2. Extraction Procedure

Weigh 5 g of the ground sample into a 50 mL centrifuge tube.

Add 10 mL of deionized water and let it stand for 30 minutes to rehydrate the sample.
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Add 10 mL of acetonitrile.

Cap and vortex for 1 minute.

Add the QuEChERS extraction salts.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

3.3.3. Dispersive SPE Cleanup

Transfer an aliquot of the acetonitrile extract to a suitable dSPE tube. For tea, a dSPE tube

containing GCB is recommended to remove pigments.[9]

Cap, vortex for 30 seconds, and centrifuge.

The final extract is ready for analysis.

Instrumental Analysis: LC-MS/MS Method
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

technique for the sensitive and selective determination of Iprovalicarb.

4.1. Typical LC-MS/MS Parameters for Iprovalicarb
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Parameter Setting

LC Column C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Gradient

Typical starting conditions: 95% A, hold for 0.5

min, ramp to 5% A over 5 min, hold for 2 min,

return to initial conditions.

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 2 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

Precursor Ion (m/z) 321.2

Product Ions (m/z) 119.1 (Quantifier), 203.2 (Qualifier)

Collision Energy (eV) ~19 for 119.1 m/z, ~15 for 203.2 m/z[5][12]

Note: These parameters should be optimized for the specific instrument and column used.

Visualizations
QuEChERS Experimental Workflow
The following diagram illustrates the general workflow of the QuEChERS method for

Iprovalicarb extraction.
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Caption: General workflow for QuEChERS extraction of Iprovalicarb.

Logical Relationship of QuEChERS Modifications for
Complex Matrices
The choice of QuEChERS modification depends on the primary characteristics of the sample

matrix.
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Caption: QuEChERS modifications based on matrix type.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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